Cas no 96548-91-3 (2-fluoropyrimidin-4-amine)

2-Fluoropyrimidin-4-amine is a fluorinated pyrimidine derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring a fluorine atom at the 2-position and an amine group at the 4-position, enhances reactivity and selectivity in nucleophilic substitution reactions, making it a valuable intermediate for synthesizing heterocyclic compounds. The fluorine substituent improves metabolic stability and binding affinity in drug design, while the amine group offers versatility for further functionalization. This compound is particularly useful in the development of kinase inhibitors, antiviral agents, and other bioactive molecules. Its high purity and well-defined chemical properties ensure consistent performance in synthetic applications.
2-fluoropyrimidin-4-amine structure
2-fluoropyrimidin-4-amine structure
Product Name:2-fluoropyrimidin-4-amine
CAS No:96548-91-3
MF:C4H4FN3
MW:113.093063354492
MDL:MFCD00769380
CID:800400
PubChem ID:339392
Update Time:2025-10-23

2-fluoropyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinamine, 2-fluoro- (9CI)
    • 2-FLUORO-4-PYRIMIDINEAMINE
    • 2-Fluoropyrimidin-4-amine
    • 2-Fluoro-4-pyrimidinamine (ACI)
    • 2-Fluoro-pyrimidin-4-ylamine
    • NSC 366053
    • 2-Fluoro-4-pyrimidinamine #
    • NSC-366053
    • DS-12356
    • DTXSID60320877
    • BBL104297
    • 96548-91-3
    • STK396232
    • CS-0051901
    • WDA54891
    • SY100475
    • AKOS000546136
    • 2-fluoro-pyrimidin-4-amine
    • SCHEMBL218133
    • EN300-1600699
    • NSC366053
    • MFCD00769380
    • SB57804
    • Pyrimidine, 2-fluoro-4-amino-
    • 4-amino-2-fluoropyrimidine
    • 2-fluoropyrimidin-4-amine
    • MDL： MFCD00769380
    • Inchi： 1S/C4H4FN3/c5-4-7-2-1-3(6)8-4/h1-2H,(H2,6,7,8)
    • InChI Key： SPWJNWKKNZWCPA-UHFFFAOYSA-N
    • SMILES： FC1N=C(N)C=CN=1

Computed Properties

  • Exact Mass: 113.03892530g/mol
  • Monoisotopic Mass: 113.03892530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 77.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 324.9±34.0 °C at 760 mmHg
  • Flash Point: 150.3±25.7 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-fluoropyrimidin-4-amine Security Information

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2-fluoropyrimidin-4-amine Production Method

Production Method 1

2802-61-1 2802-61-1
96548-91-3 96548-91-3
96548-90-2 96548-90-2
Reaction Conditions
1.1 Reagents: Ethanol ,  Ammonia
Reference
Fluorinated heterocyclic compounds. 2. 2,4-Difluoro and 4-amino-2-fluoropyrimidines, nucleoside base analogs
Svirskaya, Polina I.; Yedidia, Varda; Leznoff, Clifford C.; Miller, Jack M., Journal of Heterocyclic Chemistry, 1985, 22(1), 149-53

Production Method 2

96548-91-3 96548-91-3
Reaction Conditions
Reference
Preparation method of pabuxirib nucleus structure compound
, China, , ,

Production Method 3

2802-61-1 2802-61-1
96548-91-3 96548-91-3
96548-90-2 96548-90-2
Reaction Conditions
Reference
Product class 12: pyrimidines
von Angerer, S., Science of Synthesis, 2004, 16, 379-572

Production Method 4

2802-61-1 2802-61-1
96548-91-3 96548-91-3
Reaction Conditions
1.1 Reagents: Ammonia Solvents: 1,4-Dioxane ;  5 min, -21 °C
Reference
Pyrazolidine derivatives as bacterial peptide deformylase inhibitors and their preparation and use for the treatment of bacterial infections
, World Intellectual Property Organization, , ,

Production Method 5

96548-91-3 96548-91-3
Reaction Conditions
Reference
Substituted pyridine and pyrimidine compounds as pharmaceutical agents, their preparation, pharmaceutical compositions, and use in therapy
, United States, , ,

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2-fluoropyrimidin-4-amine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:96548-91-3)2-fluoropyrimidin-4-amine
Order Number:A852030
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:38
Price ($):223.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:96548-91-3)2-fluoropyrimidin-4-amine
A852030
Purity:99%
Quantity:1g
Price ($):223.0
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